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Compound of Interest

Compound Name: 4-lodophenetole

Cat. No.: B1630401

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the safety and handling precautions for 4-
lodophenetole, a key intermediate in organic synthesis.

Hazard Identification and Classification

4-lodophenetole is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific target organ toxicity — single exposure 3 (Respiratory system)

Signal Word: Warning

Hazard Pictogram:

e GHSO07: Exclamation mark

Hazard Statements:
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent exposure and in case of accidental contact.[1]

Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.[1]
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-lodophenetole is crucial for its safe

storage and handling.
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Property Value

Molecular Formula CsHslO

Molecular Weight 248.06 g/mol

Appearance Off-white low meltling solid[2], Crystals or.
powder or crystalline powder or fused solid[3]

Melting Point 25-28 °C (lit.), 29 °C[4]

Boiling Point 250 °C[4]

Flash Point 110 °C (230 °F) - closed cup

Density 1.6 £ 0.1 g/cm3[4]

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
maintain the chemical's integrity.

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[5]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.
A dust mask type N95 (US) is recommended for handling the solid form.

Handling Procedures:
» Avoid contact with skin, eyes, and clothing.[1]

e Avoid inhalation of dust or vapors.[6]
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e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.[1]

Storage Conditions:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

e Store in a combustible solids storage area (Storage Class: 11).

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, give artificial respiration. Get medical

attention if symptoms occur.[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, call a physician.[1]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1]

Ingestion

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth. Do NOT induce

vomiting.[1][7]

Fire and Explosion Hazards

Fire Fighting Measures:
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Hazardous Combustion Products: Combustion may produce carbon monoxide, carbon
dioxide, and hydrogen iodide.[7]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
and full protective gear.[1]

Explosion Hazard:

o While not explicitly stated for 4-lodophenetole, fine dust particles of organic materials can
form explosive mixtures with air.

Accidental Release Measures
In case of a spill or release, follow these procedures:

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[1]

e Environmental Precautions: Should not be released into the environment.[1]

e Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[7]

Toxicity and Reactivity

Toxicity:

e The parent compound, 4-iodophenol, is harmful if swallowed or in contact with skin and can
cause severe skin burns and eye damage.[6][8] Chronic exposure to iodides may affect the
thyroid gland.[6]

Reactivity:

» Incompatible Materials: Information on specific incompatible materials for 4-lodophenetole
is limited in the provided results. However, it is prudent to avoid strong oxidizing agents.
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e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include carbon monoxide, carbon dioxide, and hydrogen iodide.[7]

Experimental Protocols

Detailed experimental protocols for determining the specific safety data points (e.qg., flash point,
toxicity values) for 4-lodophenetole are not available in the publicly accessible safety data
sheets. These tests are typically conducted under standardized procedures (e.g., OECD,
ASTM) by the manufacturer or a certified testing facility. For detailed methodologies, it is
recommended to consult specialized toxicological and chemical safety literature or contact the

supplier directly.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-lodophenetole,
from initial hazard assessment to emergency response.
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Hazard ldentification

Review SDS:
- GHS Pictograms
- H & P Statements

Risk Assessment & Control

Implement Engineering Controls:
- Fume Hood
- Ventilation

y

Select Appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Safe Handling & Storage

Follow Safe Handling Procedures:
- Avoid Contact
- No Ingestion/Inhalation

Emergency Response

Spill Response:

Ensure Proper Storage: - Evacuate Exposure Response:

- Tightly Closed Container - Contain - First Aid
- Cool, Dry, Ventilated Area - Seek Medical Attention
- Clean Up

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-lodophenetole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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